Cas no 2680691-96-5 (Tert-butyl 3-(acetamidomethyl)-3-hydroxyazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(acetamidomethyl)-3-hydroxyazetidine-1-carboxylate
• CAS No: 2680691-96-5
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 5947455
• PubChem ID: 165942716
• Update Time: 2025-05-26

Tert-butyl 3-(acetamidomethyl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(acetamidomethyl)-3-hydroxyazetidine-1-carboxylate
• 2680691-96-5
• EN300-7302146
• Tert-butyl 3-(acetamidomethyl)-3-hydroxyazetidine-1-carboxylate

• Inchi： 1S/C11H20N2O4/c1-8(14)12-5-11(16)6-13(7-11)9(15)17-10(2,3)4/h16H,5-7H2,1-4H3,(H,12,14)
• InChI Key： CIJKNAQXUZPIHX-UHFFFAOYSA-N
• SMILES： OC1(CNC(C)=O)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 78.9Ų

Additional information on Tert-butyl 3-(acetamidomethyl)-3-hydroxyazetidine-1-carboxylate

Introduction to Tert-butyl 3-(acetamidomethyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 2680691-96-5) in Modern Chemical and Pharmaceutical Research

Tert-butyl 3-(acetamidomethyl)-3-hydroxyazetidine-1-carboxylate, identified by its CAS number 2680691-96-5, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound belongs to the class of azetidine derivatives, which are known for their versatile structural and functional properties. The presence of both hydroxyl and acetamidomethyl functional groups in its molecular framework imparts unique reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The compound’s structure, characterized by a tert-butyl group at the 1-position and a 3-(acetamidomethyl) substituent at the 3-position of the azetidine ring, contributes to its stability and solubility characteristics. These attributes are particularly important in pharmaceutical applications, where physicochemical properties often dictate the efficacy and bioavailability of drug candidates. The hydroxyl group further enhances its potential as a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in natural products and pharmacologically active agents. Azetidine derivatives, in particular, have been explored for their potential applications in medicinal chemistry. For instance, studies have demonstrated that modifications at the 3-position of the azetidine ring can significantly influence the pharmacokinetic and pharmacodynamic profiles of associated compounds. The incorporation of an acetamidomethyl group not only enhances metabolic stability but also provides a site for selective functionalization, making this class of molecules attractive for drug discovery.

One of the most compelling aspects of Tert-butyl 3-(acetamidomethyl)-3-hydroxyazetidine-1-carboxylate is its utility as a building block for more complex scaffolds. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymatic pathways implicated in human diseases. For example, derivatives of azetidine have shown promise in inhibiting enzymes such as kinases and proteases, which are central to processes like cell signaling and inflammation. The tert-butyl group serves as a steric anchor, improving binding affinity, while the hydroxyl and acetamidomethyl groups provide opportunities for hydrogen bonding and further derivatization.

The synthesis of Tert-butyl 3-(acetamidomethyl)-3-hydroxyazetidine-1-carboxylate typically involves multi-step organic transformations that highlight the compound’s synthetic versatility. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiopurity. These methods align with contemporary trends in synthetic chemistry aimed at improving efficiency and sustainability. The ability to produce this compound with high fidelity underscores its importance as a reagent in industrial-scale pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of how structural features influence biological activity. Molecular modeling studies on derivatives of Tert-butyl 3-(acetamidomethyl)-3-hydroxyazetidine-1-carboxylate have revealed insights into their binding modes with target proteins. These insights have guided the design of next-generation compounds with improved selectivity and potency. Such computational approaches are integral to modern drug discovery pipelines, enabling researchers to predictively screen large libraries of compounds before experimental validation.

The pharmaceutical industry has shown particular interest in azetidine derivatives due to their potential as antiviral, antibacterial, and anti-inflammatory agents. For instance, recent preclinical studies have highlighted the efficacy of certain azetidine-based compounds in modulating immune responses. The unique structural features of Tert-butyl 3-(acetamidomethyl)-3-hydroxyazetidine-1-carboxylate, including its hydroxyl and acetamidomethyl groups, make it an ideal candidate for further exploration in this context. By fine-tuning these functional groups, researchers aim to develop molecules that can effectively interact with biological targets while minimizing off-target effects.

From an industrial perspective, the scalability of synthesizing Tert-butyl 3-(acetamidomethyl)-3-hydroxyazetidine-1-carboxylate is a critical factor for its commercial viability. Process optimization efforts have focused on streamlining synthetic routes to reduce costs and improve yields without compromising purity. Such endeavors reflect broader trends in pharmaceutical manufacturing aimed at enhancing accessibility to life-saving therapeutics. The compound’s robust chemical properties ensure that it remains stable under various storage conditions, facilitating its use in both research laboratories and industrial settings.

The role of Tert-butyl 3-(acetamidomethyl)-3-hydroxyazetidine-1-carboxylate extends beyond academic research; it also holds promise for therapeutic applications in human health. Its structural motif is reminiscent of natural products known for their biological activities, suggesting that derivatives may exhibit similar therapeutic benefits. Ongoing clinical trials are evaluating novel drugs based on modified azetidine scaffolds, with preliminary results indicating encouraging efficacy profiles. These developments underscore the importance of foundational compounds like this one in advancing drug discovery initiatives.

In conclusion,Tert-butyl 3-(acetamidomethyl)-3-hydroxyazetidine-1-carboxylate (CAS No. 2680691-96-5) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features provide a versatile platform for designing bioactive molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new ways to harness its synthetic utility,this compound is poised to play an increasingly pivotal role in shaping future treatments for human diseases.